Cas no 2159-38-8 (Benzoicacid, 2-(3-nitrobenzoyl)-)

Benzoicacid, 2-(3-nitrobenzoyl)- structure
2159-38-8 structure
Product Name:Benzoicacid, 2-(3-nitrobenzoyl)-
CAS No:2159-38-8
MF:C14H9NO5
MW:271.224963903427
CID:291191
PubChem ID:244684
Update Time:2025-04-19

Benzoicacid, 2-(3-nitrobenzoyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 2-(3-nitrobenzoyl)-
    • 2-(3-nitrobenzoyl)benzoic acid
    • 2-(3-Nitro-benzoyl)-benzoesaeure
    • 2-(3'-nitrobenzoyl)benzoic acid
    • 2-(3-nitrobenzoyl)-benzoic acid
    • 2-(3-nitro-benzoyl)-benzoic acid
    • 2-[(3-nitrophenyl)carbonyl]benzoic acid
    • 3'-Nitro-benzophenon-carbonsaeure-(2)
    • AC1L6E8J
    • AC1Q5B12
    • NCIOpen2_002234
    • NSC55778
    • o-(m-nitrobenzoyl)benzoic acid
    • SBB023380
    • SureCN6632890
    • NSC-55778
    • FT-0732705
    • DTXSID30288415
    • CHEMBL2059071
    • SCHEMBL6632890
    • 2159-38-8
    • AKOS000313032
    • AKOS015922665
    • Inchi: 1S/C14H9NO5/c16-13(9-4-3-5-10(8-9)15(19)20)11-6-1-2-7-12(11)14(17)18/h1-8H,(H,17,18)
    • InChI Key: SQDUMZPMFYAAOC-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C=1)[N+](=O)[O-])C1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 271.04807
  • Monoisotopic Mass: 271.048072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 100

Experimental Properties

  • Density: 1.413
  • Boiling Point: 517.4°Cat760mmHg
  • Flash Point: 220.5°C
  • Refractive Index: 1.644
  • PSA: 97.51
  • LogP: 3.04720
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